Cas no 1226459-08-0 (2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole)

• Product name: 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole
• CAS No: 1226459-08-0
• MF: C₂₁H₁₉F₃N₂S
• MW: 388.449174165726
• CID: 5444664

2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentylsulfanyl-5-phenyl-1-[3-(trifluoromethyl)phenyl]imidazole
• 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

• Inchi： 1S/C21H19F3N2S/c22-21(23,24)16-9-6-10-17(13-16)26-19(15-7-2-1-3-8-15)14-25-20(26)27-18-11-4-5-12-18/h1-3,6-10,13-14,18H,4-5,11-12H2
• InChI Key： HZSIVSHDCAQNPX-UHFFFAOYSA-N
• SMILES： C1(SC2CCCC2)N(C2=CC=CC(C(F)(F)F)=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole

Comprehensive Overview of 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS No. 1226459-08-0)

The compound 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS No. 1226459-08-0) is a specialized imidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyclopentylsulfanyl group and a trifluoromethylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with diverse biological targets.

In recent years, the demand for imidazole-based compounds has surged, driven by their versatility in drug discovery and material science. The presence of the trifluoromethyl group in 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole enhances its metabolic stability and lipophilicity, which are critical factors in medicinal chemistry. This compound is often explored for its potential in kinase inhibition and receptor modulation, aligning with current trends in precision medicine and targeted therapy.

The synthesis of 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole involves multi-step organic reactions, including cyclization and functional group interconversion. Its CAS No. 1226459-08-0 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Given the growing interest in sustainable chemistry, efforts are underway to optimize its synthesis using green chemistry principles, such as reducing solvent waste and improving atom economy.

From a commercial perspective, 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole is often discussed in the context of high-value intermediates and custom synthesis. Companies specializing in fine chemicals and contract research frequently list this compound in their portfolios, catering to the needs of pharmaceutical innovators and academic institutions. Its relevance in drug development pipelines underscores its importance in modern chemical biology.

In addition to its pharmaceutical potential, 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole is also studied for its material properties. The imidazole ring and aryl groups contribute to its thermal stability and electronic characteristics, making it a candidate for organic electronics and catalysis. Researchers are investigating its role in photovoltaic materials and molecular sensors, reflecting broader trends in renewable energy and smart materials.

Safety and handling of 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole are governed by standard laboratory protocols. While it is not classified as a hazardous substance, proper personal protective equipment (PPE) and ventilation are recommended during handling. Regulatory frameworks such as REACH and GMP ensure its safe use in industrial and research settings, aligning with global chemical safety standards.

The future of 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole lies in its adaptability to emerging scientific challenges. With advancements in computational chemistry and high-throughput screening, researchers can expedite its evaluation for new applications. Its integration into AI-driven drug discovery platforms highlights its relevance in the era of digital transformation and big data analytics in chemistry.

In summary, 2-(cyclopentylsulfanyl)-5-phenyl-1-[3-(trifluoromethyl)phenyl]-1H-imidazole (CAS No. 1226459-08-0) represents a multifaceted compound with significant potential across pharmaceuticals, agrochemicals, and advanced materials. Its structural features and bioactivity make it a valuable subject for ongoing and future research, ensuring its place in the evolving landscape of specialty chemicals.